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CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the nuclear decay properties of

Indium-110 (¹¹⁰In), a radioisotope of significant interest to researchers in nuclear physics and

radiopharmaceutical development. This document details its half-life, decay modes, and the

experimental methodologies employed for their determination, presented in a format tailored for

scientists and professionals in related fields.

Core Decay Properties of Indium-110 and its Isomer
Indium-110 possesses a metastable isomer, Indium-110m (¹¹⁰ᵐIn), which exhibits distinct

decay characteristics. Both the ground state and the isomeric state of Indium-110 decay to the

stable isotope Cadmium-110 (¹¹⁰Cd). The fundamental decay data for both are summarized

below.
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Isotope Half-Life Decay Mode
Daughter
Isotope

Probability

Indium-110

(¹¹⁰In)
4.92(8) hours

Electron Capture

(EC), β⁺

Cadmium-110

(¹¹⁰Cd)
100%

Indium-110m

(¹¹⁰ᵐIn)
69.1(5) minutes

Electron Capture

(EC), β⁺

Cadmium-110

(¹¹⁰Cd)
100%

Table 1: Summary of Decay Data for Indium-110 and Indium-110m. The data presented is

based on evaluated nuclear data from comprehensive databases.[1][2]

Elucidating the Decay Pathway: A Visual
Representation
The decay of Indium-110 and its isomer to Cadmium-110 involves a series of transitions

between nuclear energy levels. The following diagram illustrates this decay scheme, providing

a visual representation of the decay process.
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Figure 1: Decay Scheme of Indium-110. This diagram illustrates the decay paths of both the

ground state (¹¹⁰In) and the isomeric state (¹¹⁰ᵐIn) to the stable daughter nuclide, Cadmium-110

(¹¹⁰Cd), via electron capture (EC) and positron emission (β⁺).

Experimental Determination of Decay Properties
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The characterization of the half-life and decay modes of Indium-110 is primarily achieved

through established nuclear physics methodologies. The evaluated data for these properties

are compiled in comprehensive databases such as the Nuclear Data Sheets.[3][4][5][6]

Production of Indium-110
For experimental studies, Indium-110 is typically produced artificially in nuclear reactors or via

particle accelerators. Common production routes include:

Neutron activation: This method involves the bombardment of a stable Cadmium (Cd) target,

particularly ¹¹⁰Cd or ¹¹²Cd, with neutrons.

Charged-particle reactions: Protons or deuterons can be used to bombard a Cadmium or Tin

(Sn) target to produce Indium-110 through various nuclear reactions.

Measurement of Half-Life and Decay Mode
The determination of the half-life and decay mode of Indium-110 relies heavily on gamma-ray

spectroscopy. A typical experimental workflow is outlined below:
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Isotope Production

Neutron activation of Cadmium target or charged-particle reactions

Chemical Separation (if necessary)

Isolate Indium from target material

Gamma-Ray Spectroscopy

High-Purity Germanium (HPGe) Detector

Data Acquisition

Multi-Channel Analyzer (MCA) to record gamma-ray spectrum over time

Data Analysis

1. Identify characteristic gamma-ray peaks of ¹¹⁰Cd. 
 2. Plot decay curve (activity vs. time) for prominent peaks. 

 3. Fit decay curve with an exponential function to determine half-life. 
 4. Analyze gamma-gamma coincidences to construct decay scheme.

Click to download full resolution via product page

Figure 2: Experimental Workflow. This flowchart outlines the typical steps involved in the

experimental determination of the decay properties of Indium-110.

A High-Purity Germanium (HPGe) detector is the instrument of choice for these measurements

due to its excellent energy resolution, which allows for the precise identification and

quantification of gamma rays emitted during the decay of Indium-110 to Cadmium-110.

The experimental procedure involves the following key steps:
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Sample Preparation: Following production and any necessary chemical separation, the

Indium-110 sample is placed in a well-defined geometry in front of the HPGe detector.

Data Collection: The gamma-ray spectrum is recorded over a period of several half-lives. A

multi-channel analyzer (MCA) is used to sort the detected gamma rays by their energy.

Half-Life Determination: The intensity (number of counts) of the characteristic gamma-ray

peaks corresponding to the de-excitation of the daughter nucleus, ¹¹⁰Cd, is measured as a

function of time. By plotting the logarithm of the count rate against time, a linear relationship

is obtained. The slope of this line is directly proportional to the decay constant, from which

the half-life is calculated.

Decay Mode Confirmation: The identification of characteristic gamma rays of ¹¹⁰Cd confirms

the decay of Indium-110 to this daughter isotope. The absence of other significant gamma-

ray signatures from other potential daughter nuclides confirms that electron capture and

positron emission are the dominant decay modes with a probability of 100%.[1][2] Gamma-

gamma coincidence measurements can be employed to establish the cascade of gamma

transitions and construct a detailed level scheme of the daughter nucleus.

This technical guide provides a foundational understanding of the decay properties of Indium-
110, crucial for its application in scientific research and the development of novel

radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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